2-(Thiophen-3-yl)morpholine
Overview
Description
2-(Thiophen-3-yl)morpholine is a chemical compound with the CAS Number: 1247392-06-8 . It has a molecular weight of 169.25 . The IUPAC name for this compound is 2-(3-thienyl)morpholine . The physical form of this compound is liquid .
Synthesis Analysis
The synthesis of thiophene derivatives, such as this compound, often involves heterocyclization of various substrates . Morpholines can be synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H11NOS/c1-4-11-6-7(1)8-5-9-2-3-10-8/h1,4,6,8-9H,2-3,5H2 . This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) in the compound.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 169.25 . The compound’s InChI code is 1S/C8H11NOS/c1-4-11-6-7(1)8-5-9-2-3-10-8/h1,4,6,8-9H,2-3,5H2 .Scientific Research Applications
Synthesis Processes and Derivatives
Novel Synthesis of Thiophen-2(3H)-ones : A one-step synthesis of thiophen-2(3H)-one derivatives using 2-Aryl-1-(morpholin-4-yl)ethanethiones demonstrates the utility of 2-(Thiophen-3-yl)morpholine in creating highly substituted compounds (Zali-Boeini & Pourjafarian, 2012).
Antitubercular Agents : Morpholine and thiomorpholine coupled with 2-(thiophen-2-yl)dihydroquinolines were synthesized and identified as potent inhibitors of Mycobacterium tuberculosis, showcasing the compound's relevance in antimicrobial research (Marvadi et al., 2019).
Polyheterocyclic Compound Synthesis : The synthesis of a new polyheterocyclic compound, involving 2-(thiophen-2-yl)morpholine, highlights its role in complex molecular constructions (Morales-Salazar et al., 2022).
Pharmaceutical and Biological Applications
DNA-PK/PI3-K Inhibitory Activity : Derivatives of this compound exhibited potent inhibitory activity against DNA-PK and PI3-K, suggesting potential in cancer therapy research (Cano et al., 2013).
Chemosensors for Pd2+ Ions : Morpholine derivatives were developed as chemosensors for identifying Pd2+ ions, illustrating the compound's use in chemical detection and environmental monitoring (Shally et al., 2020).
QSAR Analysis for Antioxidant Activity : QSAR-analysis of morpholine derivatives indicates their potential as antioxidants, contributing to the study of pharmacological properties and drug design (Drapak et al., 2019).
Material Science and Chemistry
Phosphorescent Organic Light-Emitting Diodes (OLEDs) : Thiophene-based phosphorescent iridium(III) complexes, involving 2-(thiophen-2-yl)morpholine, have been developed for high-efficiency red and white OLEDs, indicating its importance in advanced material science (Tsuboyama et al., 2003).
Anticancer Evaluation of Thiophene-Quinoline Derivatives : Synthesized thiophene-quinoline derivatives, involving morpholine, showed significant anticancer activity, highlighting its potential in medical chemistry and drug discovery (Othman et al., 2019).
Safety and Hazards
The safety information for 2-(Thiophen-3-yl)morpholine indicates that it is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335 . These statements suggest that the compound is harmful if swallowed, toxic in contact with skin or if inhaled, causes skin and eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Thiophene derivatives have been known to exhibit a variety of biological activities, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Mode of Action
It is known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
It has been suggested that thiophene derivatives may inhibit the urease enzyme, which is crucial for the pathogenicity of certain bacteria .
Result of Action
It has been suggested that thiophene derivatives may have antiviral, anti-inflammatory, and anticancer properties .
properties
IUPAC Name |
2-thiophen-3-ylmorpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NOS/c1-4-11-6-7(1)8-5-9-2-3-10-8/h1,4,6,8-9H,2-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVFVGKBTMYLHRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)C2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10710643 |
Source
|
| Record name | 2-(Thiophen-3-yl)morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10710643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1247392-06-8 |
Source
|
| Record name | 2-(Thiophen-3-yl)morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10710643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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